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Compound of Interest

Compound Name: 5-Methylhexane-2,4-diol

Cat. No.: B2826948

A comprehensive review of available scientific literature and chemical databases reveals no
established or recognized use of 5-Methylhexane-2,4-diol as a pharmacologically active agent
or a significant scaffold in medicinal chemistry. While this simple aliphatic diol is a known
chemical entity, its application appears to be limited to contexts outside of drug discovery and
development. This document serves to clarify the current scientific standing of 5-
Methylhexane-2,4-diol and to contextualize the roles of similar molecules in chemistry, while
directly addressing the absence of data for the requested medicinal applications.

Chemical Identity and Properties

5-Methylhexane-2,4-diol is a chiral organic compound with the molecular formula C7H1602.[1]
Its structure consists of a six-carbon hexane backbone with hydroxyl (-OH) groups at positions
2 and 4, and a methyl (CHs) group at position 5. Due to the presence of multiple stereocenters,
it can exist in various stereoisomeric forms, such as (2R,4R), (2S,4S), (2R,4S), and (2S,4R).[2]
[3]
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Property Value Source
Molecular Weight 132.20 g/mol PubChem[1]
Molecular Formula C7H1602 PubChem[1]
CAS Number 54877-00-8 ChemScene[4]
Topological Polar Surface Area  40.46 A2 ChemScene[4]
LogP 0.7742 ChemScene[4]

The physical and chemical properties of 5-Methylhexane-2,4-diol are consistent with those of
other small diols, suggesting its potential utility as a solvent, a precursor in organic synthesis,
or as a building block for polymers. However, there is no indication in the scientific literature of
it possessing any specific biological activity that would make it a candidate for medicinal
chemistry research.

The Absence of 5-Methylhexane-2,4-diol in Medicinal
Chemistry Literature

Extensive searches of prominent chemical and biological databases, including PubChem and
various scientific journals, yield no results for the pharmacological properties or therapeutic
applications of 5-Methylhexane-2,4-diol. The compound is commercially available from
various chemical suppliers, indicating its use in chemical synthesis, but not in a biological or
medicinal context.[4][5]

This absence of data strongly suggests that 5-Methylhexane-2,4-diol has not been identified
as a hit in high-throughput screening campaigns, nor has it been designed as a scaffold for
targeting specific biological pathways. In medicinal chemistry, the journey of a molecule from a
simple chemical to a drug candidate involves rigorous investigation of its biological effects,
which is not documented for this particular diol.

The Role of Simple Diols in Chemistry vs. Medicinal
Chemistry

The lack of medicinal applications for 5-Methylhexane-2,4-diol can be understood by
considering the typical roles of simple aliphatic diols in chemistry.
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e As Solvents and Reagents: Their hydroxyl groups allow them to dissolve a range of
substances and participate in chemical reactions, such as esterification and oxidation.

e As Synthetic Intermediates: They can be used as starting materials to build more complex
molecules. For example, a diol can be cyclized to form a heterocyclic compound.

In contrast, molecules of interest in medicinal chemistry typically possess specific structural
features that allow them to interact with biological targets like proteins or nucleic acids. While
some drugs contain diol functionalities, the overall molecular structure is usually more complex
and tailored for a specific biological purpose.

The "magic methyl" effect in drug discovery, where the addition of a methyl group can
significantly enhance a molecule's potency, illustrates the nuanced structure-activity
relationships that are central to medicinal chemistry.[6] However, such principles are applied to
molecules that already exhibit some level of biological activity, which is not the case for 5-
Methylhexane-2,4-diol.

Conceptual Workflow for Evaluating a Novel Compound
in Medicinal Chemistry

While there are no established protocols for 5-Methylhexane-2,4-diol, the following diagram
illustrates a general workflow for how a novel chemical entity would be assessed for its
potential in medicinal chemistry. This serves as a conceptual guide to the processes that 5-
Methylhexane-2,4-diol has not undergone, according to available data.

Caption: Generalized workflow for drug discovery and development.
Conclusion

Based on the available scientific evidence, 5-Methylhexane-2,4-diol does not have a current
or historical role in medicinal chemistry. Therefore, the creation of detailed application notes
and protocols for its use in this field is not feasible. The information presented here is intended
to provide a scientifically accurate overview of the compound's status and to clarify the general
context of chemical use in drug discovery. Researchers and professionals in the field should
focus on compounds with documented biological activity and established structure-activity
relationships for their medicinal chemistry endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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